3-Methyl-3-(methyl carboxy)pentanoic acid

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: 3-methoxycarbonyl-3-methylpentanoic acid
• InChI: InChI=1S/C8H14O4/c1-4-8(2,5-6(9)10)7(11)12-3/h4-5H2,1-3H3,(H,9,10)
• InChI Key: VMGDCNRPLRPMQT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC(=O)O)C(=O)OC

Description

. It is a branched-chain fatty acid that is commonly found in various natural sources and is used in different industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Methyl-3-(methyl carboxy)pentanoic acid can be synthesized through several methods:

Oxidation of Alkylbenzenes: This involves the oxidation of 3-methylpentane using strong oxidizing agents like potassium permanganate (KMnO4) or chromic acid (H2CrO4).

Hydrolysis of Nitriles: The hydrolysis of 3-methylpentanenitrile in the presence of an acid or base catalyst can yield 3-methylvaleric acid.

Carboxylation of Grignard Reagents: The reaction of 3-methylpentylmagnesium bromide with carbon dioxide (CO2) followed by acid hydrolysis produces 3-methylvaleric acid.

Industrial Production Methods

Industrial production of this compound typically involves the oxidation of 3-methylpentane using catalytic processes to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-3-(methyl carboxy)pentanoic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction using agents like lithium aluminum hydride (LiAlH4) can convert it to alcohols.

Substitution: It can undergo nucleophilic acyl substitution reactions to form esters, amides, and anhydrides.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromic acid (H2CrO4).

Reducing Agents: Lithium aluminum hydride (LiAlH4), diisobutylaluminum hydride (DIBAH).

Catalysts: Acid or base catalysts for hydrolysis reactions.

Major Products Formed

Esters: Formed through esterification reactions with alcohols.

Amides: Formed through reactions with amines.

Anhydrides: Formed through dehydration of two carboxylic acid molecules.

Scientific Research Applications

3-Methyl-3-(methyl carboxy)pentanoic acid has various applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Studied for its role in metabolic pathways and as a potential biomarker.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: Used in the production of flavors, fragrances, and as an intermediate in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of 3-methyl-3-(methyl carboxy)pentanoic acid involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: It can inhibit specific enzymes involved in metabolic pathways.

Signal Transduction: It may affect signal transduction pathways by interacting with receptors and other proteins.

Comparison with Similar Compounds

3-Methyl-3-(methyl carboxy)pentanoic acid can be compared with other similar carboxylic acids:

Valeric Acid: Similar structure but lacks the methyl group at the third position.

Isovaleric Acid: Has a different branching pattern with the methyl group at the second position.

Hexanoic Acid: Has a longer carbon chain without branching.

These comparisons highlight the unique structural features and reactivity of this compound.